N,N-diethyl-7-methyl-4-[(3-methylphenyl)amino]-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N,N-diethyl-7-methyl-4-(3-methylanilino)-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C21H24N4O/c1-5-25(6-2)21(26)18-13-22-20-17(11-10-15(4)23-20)19(18)24-16-9-7-8-14(3)12-16/h7-13H,5-6H2,1-4H3,(H,22,23,24)
• InChI Key: IITCVEIBAHFTTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN=C2C(=C1NC3=CC=CC(=C3)C)C=CC(=N2)C
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

N,N-diethyl-7-methyl-4-[(3-methylphenyl)amino]-1,8-naphthyridine-3-carboxamide, also known as Sunitinib, is a small molecule drug that is used for the treatment of various types of cancer. It was first approved by the FDA in 2006 and has since been used to treat renal cell carcinoma, gastrointestinal stromal tumors, and pancreatic neuroendocrine tumors.

Scientific Research Applications

Antibacterial Properties

Research into pyridonecarboxylic acids and their derivatives has demonstrated significant antibacterial activity. The synthesis of analogs containing amino- and hydroxy-substituted cyclic amino groups at C-7 has shown promising in vitro and in vivo antibacterial properties. These compounds have been identified for their potential against various bacterial strains, indicating their potential as novel antibacterial agents (Egawa et al., 1984).

Tachykinin NK(1) Receptor Antagonists

Studies on axially chiral 1,7-naphthyridine-6-carboxamide derivatives have shown that these compounds possess orally active tachykinin NK(1) antagonistic activities. They have demonstrated effects on bladder functions in animal models, highlighting their potential therapeutic benefits for bladder function disorders (Natsugari et al., 1999).

Anti-inflammatory and Analgesic Agents

N,N-disubstituted 5-amino-N,N-diethyl-9-isopropyl triazolo[4,3-a] [1,8]naphthyridine-6-carboxamides have been evaluated for their anti-inflammatory and analgesic activities. These compounds have shown potent anti-inflammatory and analgesic effects without inducing acute gastrolesivity, suggesting their potential for safer pain and inflammation management strategies (Grossi et al., 2005).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been synthesized and tested for their cytotoxic activity against various cancer cell lines. These compounds have shown promising results, with some derivatives exhibiting potent cytotoxicity, suggesting their potential use in cancer therapy (Deady et al., 2005).

Antimicrobial Activity

Chiral linear carboxamides with incorporated peptide linkage have been developed and tested for their antimicrobial properties. These compounds represent a novel approach to combating microbial resistance, offering new avenues for the development of antimicrobial agents (Khalifa et al., 2016).